1-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H17ClN2O2S/c1-13-5-2-3-8-16(13)23-19(24)18-17(9-10-26-18)22(20(23)25)12-14-6-4-7-15(21)11-14/h2-11,17-18H,12H2,1H3
• InChI Key: ACWADXFSRVWPHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C3C(C=CS3)N(C2=O)CC4=CC(=CC=C4)Cl
• Molecular Formula: C20H17ClN2O2S
• Molecular Weight: 384.9 g/mol
• CAS No.: 1326881-95-1

Description

1-[(3-Chlorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a heterocyclic compound featuring a fused thieno[3,2-d]pyrimidine core substituted with a 3-chlorobenzyl group at position 1 and a 2-methylphenyl group at position 2. The presence of electron-withdrawing (chloro) and electron-donating (methyl) substituents on aromatic rings may influence its physicochemical properties, such as solubility and bioavailability, as well as its binding affinity to biological targets .

Biological Activity

1-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a compound of significant interest due to its potential biological activities. This article explores its synthesis, biological properties, and potential therapeutic applications based on available research findings.

Chemical Structure and Properties

The molecular formula of 1-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is C20H17ClN2O2S. The compound features a thieno[3,2-d]pyrimidine core structure which is characterized by a fused thiophene and pyrimidine ring system. This structural configuration contributes to its unique chemical properties and biological activities.

Antimicrobial Properties

Thienopyrimidine derivatives are noted for their antimicrobial activities against bacteria and fungi. The presence of substituents such as the 3-chlorophenyl group may enhance these properties. While specific data on this compound's antimicrobial efficacy is scarce, its structural relatives have shown promising results in inhibiting microbial growth .

Inhibition of Protein Kinases

Certain thienopyrimidine compounds have been identified as inhibitors of specific protein kinases. This mechanism is particularly relevant for developing targeted cancer therapies. The ability to inhibit kinases involved in cell proliferation and survival pathways positions this compound as a candidate for further investigation in oncology .

Case Study: Antitumor Mechanism Exploration

A study on related thienopyrimidine compounds revealed that they act by inducing cell cycle arrest and apoptosis in cancer cells. The mechanism involves the activation of caspases and the downregulation of anti-apoptotic proteins . Although direct studies on 1-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione are needed, these findings suggest a similar potential.

Quantitative Structure-Activity Relationship (QSAR) Studies

QSAR studies conducted on thienopyrimidine derivatives have shown that structural modifications can significantly influence biological activity. Parameters such as lipophilicity and electronic properties were correlated with increased antimicrobial activity . This suggests that further optimization of 1-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione could enhance its therapeutic potential.

Comparative Analysis with Related Compounds

Compound Name	Structure	Unique Features
1-(Phenylmethyl)-3-(pyridin-2-yl)-thieno[3,2-d]pyrimidine-2,4-dione	Structure	Contains a pyridine instead of a chlorophenyl group
1-(Naphthalen-1-ylmethyl)-3-(4-fluorophenyl)-thieno[3,2-d]pyrimidine-2,4-dione	Structure	Features a naphthalene moiety enhancing planar characteristics
1-[4-(Trifluoromethyl)phenylmethyl]-3-(thiophen-2-yl)-thieno[3,2-d]pyrimidine-2,4-dione	Structure	The trifluoromethyl group increases lipophilicity

This table illustrates how modifications to the thienopyrimidine framework can tailor biological properties. Such comparisons highlight the versatility of this class of compounds and the potential for developing new therapeutic agents.

Scientific Research Applications

Pharmacological Applications

The compound has been studied for its potential therapeutic effects in various diseases:

• Anticancer Activity : Research indicates that thieno[3,2-d]pyrimidine derivatives exhibit cytotoxic effects against cancer cell lines. For instance, compounds related to this structure have shown efficacy in inhibiting the growth of melanoma and cervical cancer cells through photodynamic therapy (PDT) mechanisms. The ability to generate reactive oxygen species makes these compounds promising candidates for cancer treatment .
• Antimicrobial Properties : Some studies have highlighted the antimicrobial activity of thieno[3,2-d]pyrimidine derivatives against various pathogens. The structural features of these compounds enhance their interaction with microbial targets, potentially leading to new antibiotic agents.
• Anti-inflammatory Effects : The compound's ability to modulate inflammatory pathways suggests potential applications in treating inflammatory diseases. Its mechanism may involve the inhibition of pro-inflammatory cytokines and enzymes.

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of 1-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione typically involves multi-step organic reactions that include cyclization and substitution reactions. Understanding the structure-activity relationship (SAR) is essential for optimizing its biological activity. Variations in substituents on the phenyl rings can significantly influence the compound's potency and selectivity towards biological targets.

Case Studies

Several case studies have documented the applications of this compound:

• Photodynamic Therapy Research : A study demonstrated that thieno[3,4-d]pyrimidin-4(3H)-thione derivatives possess high photodynamic efficacy against melanoma cells. The research utilized spectroscopic techniques to analyze the electronic properties and photochemical behavior of these compounds .
• Antimicrobial Testing : In vitro testing revealed that specific thieno[3,2-d]pyrimidine derivatives exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The results suggest that modifications in the thieno ring structure can enhance antimicrobial efficacy.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Anticancer	Effective against melanoma and cervical cancer
Antimicrobial	Active against various bacterial strains
Anti-inflammatory	Modulation of cytokine release

Chemical Reactions Analysis

Hydrolysis of the Dione Moiety

The 2,4-dione groups undergo hydrolysis under acidic or basic conditions, forming carboxylic acid derivatives. This reaction is critical for modifying the compound’s solubility or introducing reactive sites.

Conditions	Reagents	Product	Yield
Acidic (HCl, H₂SO₄)	Aqueous acid, reflux	1-[(3-Chlorophenyl)methyl]-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4-diacid	Not specified
Basic (NaOH, KOH)	Aqueous base, heating	Corresponding dicarboxylate salt	Not specified

This hydrolysis is reversible under anhydrous conditions with dehydrating agents like PCl₅ .

Alkylation at the N1 Position

The N1 nitrogen is susceptible to alkylation, enabling the introduction of alkyl or substituted alkyl groups.

Conditions	Reagents	Product	Yield
Alkyl Halides	R-X (e.g., CH₃I, C₂H₅Br), K₂CO₃	1-Alkyl-[(3-chlorophenyl)methyl]-3-(2-methylphenyl)thieno[3,2-d]pyrimidine-2,4-dione	44–58%

Alkylation typically occurs in polar aprotic solvents (e.g., DMF) at elevated temperatures (60–80°C).

Acylation Reactions

The amino or hydroxyl groups (if present in derivatives) can undergo acylation to form amides or esters.

Conditions	Reagents	Product	Yield
Acyl Chlorides	R-COCl, Et₃N	2-Acyl- or 4-acyl-substituted derivatives	40–91%

Acylation enhances the compound’s lipophilicity, potentially improving membrane permeability.

Suzuki–Miyaura Coupling

The chlorophenyl group may participate in palladium-catalyzed cross-coupling reactions.

Conditions	Reagents	Product	Yield
Pd Catalysis	Pd(PPh₃)₄, Ar-B(OH)₂, Base	Biaryl derivatives via C–Cl bond activation	Not specified

While not explicitly documented for this compound, analogous thienopyrimidines undergo Suzuki coupling at halogenated aryl groups.

Electrophilic Aromatic Substitution

The electron-rich thiophene ring may undergo halogenation or nitration.

Conditions	Reagents	Product	Yield
Bromination	Br₂, FeBr₃	5-Bromo-thieno[3,2-d]pyrimidine-2,4-dione	78–90%

Regioselectivity is controlled by the electron-donating effects of the pyrimidine dione .

Reductive Amination

The ketone groups (if generated via hydrolysis) can engage in reductive amination to form secondary amines.

Conditions	Reagents	Product	Yield
NaBH₃CN/MeOH	R-NH₂, NaBH₃CN	N-Alkylamino derivatives	16–42%

This reaction is pH-sensitive and requires buffered conditions (pH 4–6) .

Oxidation Reactions

The thiophene sulfur can be oxidized to sulfoxide or sulfone derivatives under strong oxidizing conditions.

Conditions	Reagents	Product	Yield
H₂O₂/CH₃COOH	30% H₂O₂, AcOH	Thieno[3,2-d]pyrimidine-2,4-dione sulfoxide	Not specified

Oxidation alters the electronic properties of the thiophene ring, affecting binding interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues of Thieno[3,2-d]pyrimidine Derivatives

The compound shares structural homology with several thieno[3,2-d]pyrimidine derivatives, differing primarily in substituent patterns and functional groups. Key analogues include:

Compound Name	Substituents at Positions 1 and 3	Key Biological Activity/Properties	Reference
1-{[3-(2-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-(4-fluorobenzyl)thieno[3,2-d]pyrimidine-2,4-dione	Oxadiazole-linked 2-chlorophenyl, 4-fluorobenzyl	Kinase inhibition (e.g., EGFR, VEGFR-2)
2-[(2-{1-[4-Chloro-3-(trifluoromethyl)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}-2-oxoethyl)sulfanyl]-3,5-diphenylthieno[2,3-d]pyrimidin-4(3H)-one	Pyrrole-linked trifluoromethylphenyl, diphenyl	Anticancer (apoptosis induction)
1-(4-Chlorophenyl)-4,4,6-trimethyl-3,4-dihydropyrimidine-2(1H)-thione	Dihydropyrimidine with chloro and methyl groups	Calcium channel blockade, antibacterial

Key Observations :

• Core Modifications: Derivatives with dihydropyrimidine-thione cores (e.g., ) exhibit distinct conformational flexibility, enabling interactions with ion channels, whereas rigid thieno[3,2-d]pyrimidine systems favor kinase inhibition .
• Biological Activity : The oxadiazole-containing analogue in shows potent kinase inhibition (IC₅₀ < 1 µM for EGFR), while the diphenyl-substituted analogue in induces apoptosis in cancer cells (EC₅₀ = 2.5 µM).

Pharmacokinetic and Physicochemical Properties

• Solubility : The 2-methylphenyl group may reduce solubility compared to polar substituents (e.g., fluorobenzyl in ).

Q & A

Q. What synthetic methodologies are most effective for preparing this compound, and how can reaction yields be optimized?

Methodological Answer: A common approach involves multi-step condensation reactions. For example, chlorophenyl-substituted intermediates can be synthesized via nucleophilic substitution under anhydrous conditions (e.g., CH₂Cl₂ with triethylamine as a base) . Optimization includes:

• Catalytic conditions : p-Toluenesulfonic acid (p-TsOH) has been used in related thieno-pyrimidine syntheses to accelerate cyclization .
• Yield improvement : Post-reaction purification via column chromatography (silica gel, ethyl acetate/hexane gradient) improves purity (>95%) .

Q. What techniques are recommended for structural characterization of this compound?

Methodological Answer:

• Single-crystal X-ray diffraction : Resolves bond lengths (e.g., C–C = 0.005 Å) and confirms stereochemistry .
• NMR spectroscopy : ¹H/¹³C NMR identifies substituent positions (e.g., chlorophenyl methyl protons at δ 4.2–4.5 ppm) .
• Mass spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]+ at m/z 438.1) .

Advanced Research Questions

Q. How do substituent variations (e.g., 3-chlorophenyl vs. 4-chlorophenyl) influence biological activity?

Methodological Answer: Structure-activity relationship (SAR) studies require:

• Comparative synthesis : Replace the 3-chlorophenyl group with 4-chlorophenyl analogs (see for substitution protocols) .
• Computational docking : Use software like AutoDock to predict binding affinity changes. For example, 3-chlorophenyl groups may enhance hydrophobic interactions in enzyme pockets compared to 4-substituted analogs .

Q. How can crystallization challenges (e.g., disorder in residues) be resolved for X-ray analysis?

Methodological Answer:

• Slow evaporation : Use mixed solvents (e.g., CHCl₃/MeOH) to grow high-quality crystals .
• Temperature control : Crystallize at 298 K to minimize thermal motion artifacts .
• Disorder modeling : Refinement tools like SHELXL resolve disordered regions (R factor < 0.06) .

Q. What computational methods validate the compound’s drug-likeness and oral bioavailability?

Methodological Answer:

• ADMET prediction : SwissADME calculates parameters like topological polar surface area (TPSA < 90 Ų) and Lipinski compliance .
• Density functional theory (DFT) : Optimize geometries at the B3LYP/6-31G(d) level to assess stability and electrostatic potential .

Q. How can discrepancies between computational and experimental solubility data be addressed?

Methodological Answer:

• Solvent screening : Test solubility in DMSO, ethanol, and aqueous buffers (pH 1–7) .
• COSMO-RS simulations : Predict solvent interactions using quantum-chemical descriptors .

Q. What strategies mitigate instability under oxidative or hydrolytic conditions?

Methodological Answer:

• Protective groups : Introduce tert-butyl or acetyl groups to sensitive positions (see for analogs) .
• Accelerated stability testing : Expose to 40°C/75% RH for 14 days and monitor degradation via HPLC .

Q. How can bioisosteric replacements improve metabolic stability without compromising activity?

Methodological Answer:

• Replace trifluoromethyl groups : Use cyano or methylsulfonyl groups (see for pyrazolo-pyrimidine analogs) .
• In vitro microsomal assays : Compare half-life (t₁/₂) of parent compound vs. analogs .

Q. What in silico tools predict off-target interactions for this scaffold?

Methodological Answer:

• SwissTargetPrediction : Identifies kinase or GPCR targets via structural similarity .
• Molecular dynamics (MD) : Simulate binding to cytochrome P450 isoforms (e.g., CYP3A4) to assess metabolism .

Q. How does the thieno-pyrimidine core compare to pyrido-pyrimidine derivatives in pharmacological profiles?

Methodological Answer:

• Synthetic accessibility : Thieno-pyrimidines require fewer steps than pyrido-pyrimidines (see for pyrido-pyrimidine synthesis) .
• Bioactivity : Thieno-pyrimidines show higher selectivity for kinase inhibitors due to sulfur’s electronic effects .